3-Cyclohexylcyclobutane-1-carbaldehyde

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 3-cyclohexylcyclobutane-1-carbaldehyde
• InChI: InChI=1S/C11H18O/c12-8-9-6-11(7-9)10-4-2-1-3-5-10/h8-11H,1-7H2
• InChI Key: ZFIPVMRXTFFETQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2CC(C2)C=O

Description

3-Cyclohexylcyclobutane-1-carbaldehyde is an organic compound characterized by a cyclobutane ring substituted with a cyclohexyl group at the 3-position and a carbaldehyde functional group (-CHO) at the 1-position. Its IUPAC systematic name reflects its bicyclic structure, combining a four-membered cyclobutane ring with a six-membered cyclohexyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclohexylcyclobutane-1-carbaldehyde can be achieved through several methods. One common approach involves the cycloaddition reaction of cyclohexene with an appropriate aldehyde precursor under controlled conditions. Another method includes the use of cyclobutane derivatives that undergo functional group transformations to introduce the cyclohexyl and aldehyde groups .

Industrial Production Methods

Industrial production of 3-Cyclohexylcyclobutane-1-carbaldehyde typically involves large-scale organic synthesis techniques. These methods often employ catalytic processes to enhance yield and selectivity. The use of continuous flow reactors and advanced purification techniques ensures the production of high-purity compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

3-Cyclohexylcyclobutane-1-carbaldehyde undergoes several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyclobutane ring, leading to various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Nucleophiles such as amines, thiols, and halides under appropriate conditions.

Major Products Formed

Oxidation: Cyclohexylcyclobutane-1-carboxylic acid

Reduction: 3-Cyclohexylcyclobutan-1-ol

Substitution: Various substituted cyclobutane derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclohexylcyclobutane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a building block in organic synthesis.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclohexylcyclobutane-1-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The cyclobutane ring’s strained structure may also contribute to its reactivity and interactions with biological molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Structural and Nomenclatural Comparisons

Compound Name	CAS Number	Substituents/Functional Groups	Notable Features
3-Cyclohexylcyclobutane-1-carbaldehyde	Not provided	Cyclohexyl (C₆H₁₁), Carbaldehyde (-CHO)	Bicyclic structure, aldehyde reactivity
Cyclobutane, 1,1-dimethyl-2-octyl-	62338-30-1	Methyl (CH₃), Octyl (C₈H₁₇)	Branched alkyl chains, hydrophobic
Cyclohexane, 1-bromo-2-chloro-, cis-	51422-75-4	Bromine (Br), Chlorine (Cl)	Halogenated, potential electrophilic sites
Cyclohexanecarboxylic acid	98-89-5	Carboxylic acid (-COOH)	Acidic, hydrogen-bonding capability

Key Findings:

Substituent Reactivity: The carbaldehyde group in 3-Cyclohexylcyclobutane-1-carbaldehyde distinguishes it from non-polar analogs like 1,1-dimethyl-2-octylcyclobutane (CAS 62338-30-1). The aldehyde’s electrophilic carbonyl carbon enables reactions such as condensation or redox transformations, unlike the inert alkyl chains in the dimethyl-octyl derivative . Halogenated derivatives (e.g., 1-bromo-2-chlorocyclohexane, CAS 51422-75-4) exhibit distinct reactivity, with halogens serving as leaving groups in substitution reactions, whereas the aldehyde group may participate in nucleophilic additions .

Physicochemical Properties: The cyclohexyl group in 3-Cyclohexylcyclobutane-1-carbaldehyde likely enhances steric bulk and lipophilicity compared to smaller substituents (e.g., methyl or halogens). This could influence solubility in non-polar solvents or bioavailability in pharmaceutical contexts. Carboxylic acid derivatives (e.g., cyclohexanecarboxylic acid, CAS 98-89-5) exhibit higher polarity and acidity (pKa ~4.7) due to the -COOH group, contrasting with the neutral aldehyde’s weaker hydrogen-bonding capacity .

This contrasts with halogenated cyclohexanes, which are more suited for cross-coupling or elimination reactions .

Biological Activity

3-Cyclohexylcyclobutane-1-carbaldehyde is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including antimicrobial, anticancer, and neuroprotective effects, supported by relevant case studies and research findings.

Chemical Structure and Properties

3-Cyclohexylcyclobutane-1-carbaldehyde is characterized by its unique cyclobutane core and cyclohexyl substituent. The structural formula can be represented as follows:

$$\text{C}_{11}\text{H}_{16}\text{O}$$

This compound's structure suggests potential interactions with various biological targets, which are crucial for its therapeutic applications.

Antimicrobial Activity

Research has indicated that compounds with similar structural features to 3-Cyclohexylcyclobutane-1-carbaldehyde exhibit significant antimicrobial properties. For instance, derivatives of aldehydes have been documented to show activity against various bacterial strains:

Compound Type	Bacterial Strains Tested	Minimum Inhibitory Concentration (MIC)
Schiff Base Derivatives	Staphylococcus aureus	62.5 µg/mL
	Pseudomonas aeruginosa	>1000 µg/mL
	Bacillus subtilis	125 µg/mL

These findings suggest that 3-Cyclohexylcyclobutane-1-carbaldehyde may also possess similar antimicrobial efficacy, warranting further investigation into its specific activity against a range of pathogens .

Anticancer Activity

The anticancer potential of compounds related to 3-Cyclohexylcyclobutane-1-carbaldehyde has been explored in several studies. For example, some derivatives have shown effectiveness in inhibiting cell proliferation in various cancer cell lines:

Compound	Cancer Cell Line	IC50 (µM)
N-Substituted Carbazole	HCT116 (Colon Cancer)	0.37 - 0.96
	NCI-460 (Lung Cancer)	Not specified

These results indicate that modifications to the cyclobutane framework could enhance the anticancer activity of related compounds. Further studies on 3-Cyclohexylcyclobutane-1-carbaldehyde are necessary to evaluate its specific effects on tumor growth and cell cycle regulation .

Case Studies

Case Study 1: Antimicrobial Screening

A recent study evaluated the antimicrobial properties of various aldehydes against common bacterial strains. The results demonstrated that certain structural modifications led to enhanced activity, suggesting that similar modifications could be applied to synthesize derivatives of 3-Cyclohexylcyclobutane-1-carbaldehyde for improved efficacy.

Case Study 2: Anticancer Evaluation

In vitro tests conducted on derivatives of carbazole indicated significant cytotoxicity against colon and lung cancer cell lines. These findings support the hypothesis that 3-Cyclohexylcyclobutane-1-carbaldehyde could exhibit comparable or enhanced anticancer properties due to its unique structure.

Q & A

Basic Research Questions

Q. What spectroscopic and crystallographic methods are recommended for structural elucidation of 3-Cyclohexylcyclobutane-1-carbaldehyde?

• Methodological Answer : Employ a combination of NMR (¹H, ¹³C, and 2D techniques like COSY/HSQC) to resolve cyclohexyl and cyclobutane proton environments. IR spectroscopy can confirm the aldehyde functional group (stretch ~1700 cm⁻¹). Mass spectrometry (EI/ESI-MS) validates molecular weight. For absolute configuration, single-crystal X-ray diffraction using programs like SHELXL is critical. Ensure crystals are grown under controlled conditions (e.g., slow evaporation in inert solvents).

Q. What synthetic routes are viable for 3-Cyclohexylcyclobutane-1-carbaldehyde?

• Methodological Answer : Common routes involve Grignard addition to cyclobutane carbonyl precursors followed by oxidation. For example:

• Cyclobutane-1-carboxylic acid derivatives can undergo cyclohexylation via Friedel-Crafts alkylation, followed by oxidation (e.g., Swern oxidation) to the aldehyde .
• Monitor reaction progress with TLC (silica gel, hexane/EtOAc) and optimize stoichiometry to minimize over-alkylation byproducts.

Q. What safety precautions are essential when handling this compound, based on structural analogs?

• Methodological Answer : Despite limited toxicity data for the target compound, analogs like 3-Cyclohexene-1-carboxaldehyde require:

• Use of fume hoods and PPE (nitrile gloves, lab coats) to avoid inhalation/contact .
• Storage in airtight containers under nitrogen to prevent aldehyde oxidation. Spills should be neutralized with sodium bisulfite .

Advanced Research Questions

Q. How can contradictions between computational predictions and experimental spectral data be resolved?

• Methodological Answer : Discrepancies in NMR chemical shifts or IR bands may arise from solvent effects or conformational flexibility.

• Perform DFT calculations (e.g., B3LYP/6-31G*) to simulate spectra under experimental conditions (solvent, temperature).
• Cross-validate with X-ray crystallography to confirm spatial arrangement . If contradictions persist, reassess stereoelectronic effects (e.g., hyperconjugation in the aldehyde group) .

Q. What strategies minimize stereochemical byproducts during synthesis?

• Methodological Answer : Steric hindrance in the cyclobutane ring can lead to undesired diastereomers.

• Use chiral catalysts (e.g., Jacobsen’s Mn-salen complexes) for enantioselective cyclohexyl group addition.
• Optimize reaction temperature (-20°C to 0°C) and solvent polarity (e.g., dichloromethane vs. THF) to favor kinetic control .

Q. How can researchers assess the environmental persistence of this compound, given limited ecotoxicological data?

• Methodological Answer : Apply read-across models using structurally similar aldehydes (e.g., 3-Cyclohexene-1-carboxaldehyde):

• Conduct OECD 301 biodegradability tests (modified Sturm test) to estimate mineralization rates.
• Use quantitative structure-activity relationship (QSAR) tools like EPI Suite to predict bioaccumulation (logP) and mobility (soil adsorption coefficients) .

Q. What experimental design principles optimize reaction yield in multi-step syntheses?

• Methodological Answer : Implement Design of Experiments (DOE) for critical parameters:

• Vary catalyst loading (0.5–5 mol%), temperature (25–80°C), and solvent polarity in a factorial design.
• Analyze via ANOVA to identify statistically significant factors. For example, higher yields may correlate with low-temperature, high-dilution conditions to mitigate cyclobutane ring strain .

Data Analysis & Reporting Standards

Q. How should researchers address inconsistencies in chromatographic purity assessments?

• Methodological Answer : Discrepancies between HPLC and GC purity values may stem from:

• Thermal degradation during GC analysis (common for aldehydes). Validate with LC-MS instead.
• Column selection: Use reverse-phase C18 columns with acetonitrile/water gradients for polar aldehyde derivatives .

Q. What statistical methods are appropriate for validating reaction reproducibility?

• Methodological Answer : Perform triplicate experiments under optimized conditions.

• Apply Student’s t-test to compare mean yields across batches.
• Use control charts to monitor variability in melting points or spectral data over time .